Cas no 81123-99-1 (2-Pentadecanone,1,1,1-trifluoro-)

• Product Name: 2-Pentadecanone,1,1,1-trifluoro-
• CAS No: 81123-99-1
• MF: C₁₅H₂₇F₃O
• MW: 280.369495630264
• CID: 729654
• PubChem ID: 157729
• Update Time: 2025-04-19

2-Pentadecanone,1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pentadecanone,1,1,1-trifluoro-
• 1,1,1-trifluoropentadecan-2-one
• 81123-99-1
• 2-Pentadecanone, 1,1,1-trifluoro-
• DTXSID80230909
• KHVKUGBUCSPTEF-UHFFFAOYSA-N
• BDBM50073970
• CHEMBL89508
• 1,1,1-Trifluoro-pentadecan-2-one

• Inchi： 1S/C15H27F3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(19)15(16,17)18/h2-13H2,1H3
• InChI Key： KHVKUGBUCSPTEF-UHFFFAOYSA-N
• SMILES： FC(C(CCCCCCCCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 280.20139997g/mol
• Monoisotopic Mass: 280.20139997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 17.1Ų